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Compound of Interest

Compound Name: 4-Bromo-2-chloro-D-phenylalanine

Cat. No.: B7978638 Get Quote

Physicochemical Properties of 4-Bromo-D-
phenylalanine: A Technical Guide
Disclaimer: Information regarding the specific compound 4-Bromo-2-chloro-D-phenylalanine
is not readily available in public literature and databases. This guide therefore details the

physicochemical properties of the closely related and well-documented compound, 4-Bromo-D-

phenylalanine. Researchers and drug development professionals can use this information as a

foundational reference, extrapolating potential characteristics for the di-substituted analogue

with caution.

This technical guide provides a comprehensive overview of the known physicochemical

properties of 4-Bromo-D-phenylalanine, an unnatural amino acid derivative utilized in

biochemical research and pharmaceutical development. Its incorporation into peptides and

proteins allows for the exploration of enzyme inhibition, receptor binding, and the modification

of protein structure and function.

Core Physicochemical Data
The fundamental physicochemical identifiers and properties of 4-Bromo-D-phenylalanine are

summarized below. This data is crucial for its application in experimental settings, including

dosage calculations, solvent selection, and analytical characterization.
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Identifier Value Source

IUPAC Name
2-amino-3-(4-

bromophenyl)propanoic acid
[1]

CAS Number 62561-74-4 [2][3]

Molecular Formula C9H10BrNO2 [2][3]

SMILES Notation
C1=CC(=CC=C1CC(C(=O)O)

N)Br
[1]

InChI Key
PEMUHKUIQHFMTH-

UHFFFAOYSA-N
[1][4]

Property Value Source

Molecular Weight 244.1 g/mol [2][5]

Appearance White to off-white powder [2]

Melting Point 216 - 222 ºC [2]

Purity ≥ 99.9% (Chiral HPLC) [2]

Storage Conditions 0-8°C [2][5]

Experimental Protocols
The determination of the physicochemical properties of amino acid derivatives like 4-Bromo-D-

phenylalanine involves a suite of standard analytical techniques. While specific experimental

reports for this compound are not detailed in the provided search results, the following are

representative methodologies.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity.
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Melting Point Determination Workflow
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Melting Point Determination Workflow

A small, finely powdered sample of the amino acid is packed into a capillary tube and placed in

a calibrated melting point apparatus. The temperature is ramped up slowly, and the range from

which the substance first begins to melt to when it becomes completely liquid is recorded as

the melting point. A narrow melting range typically signifies high purity.

Chiral Purity by High-Performance Liquid
Chromatography (HPLC)
Chiral HPLC is essential for separating enantiomers and determining the enantiomeric excess

of a chiral compound like 4-Bromo-D-phenylalanine.

Chiral HPLC Workflow

Sample Solubilization
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Chiral HPLC Workflow for Purity Analysis

A solution of the sample is injected into an HPLC system equipped with a chiral stationary

phase column. The different enantiomers interact differently with the chiral column, leading to

their separation. A detector, typically UV, measures the concentration of each eluting

enantiomer, and the relative peak areas are used to calculate the chiral purity.
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Role in Peptide Synthesis
4-Bromo-D-phenylalanine is a valuable building block in solid-phase peptide synthesis (SPPS),

where it is incorporated into a growing peptide chain to create novel peptides with modified

properties. The bromine atom can serve as a handle for further chemical modifications or

influence biological activity.
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Role in Solid-Phase Peptide Synthesis (SPPS)
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Incorporation of 4-Bromo-D-phenylalanine in SPPS
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This diagram illustrates the cyclical nature of SPPS, highlighting the step where 4-Bromo-D-

phenylalanine, typically with a temporary protecting group like Fmoc, is coupled to the growing

peptide chain anchored to a solid resin. Repetitive cycles of deprotection and coupling allow for

the assembly of a custom peptide sequence. The final step involves cleaving the completed

peptide from the solid support.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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